2-methyl-3-phenyl-2,3,5,6-tetrahydro-4H-2,6-methano-1,3,5-benzoxadiazocin-4-one

Specification

• CAS No.: 702655-50-3
• Molecular Formula: C17H16N2O2
• Molecular Weight: 280.327
• IUPAC Name: 9-methyl-10-phenyl-8-oxa-10,12-diazatricyclo[7.3.1.02,7]trideca-2,4,6-trien-11-one
• Standard InChI: InChI=1S/C17H16N2O2/c1-17-11-14(13-9-5-6-10-15(13)21-17)18-16(20)19(17)12-7-3-2-4-8-12/h2-10,14H,11H2,1H3,(H,18,20)
• Standard InChI Key: NJIZBQHXEAAAEI-UHFFFAOYSA-N
• SMILES: CC12CC(C3=CC=CC=C3O1)NC(=O)N2C4=CC=CC=C4

Introduction

2-Methyl-3-phenyl-2,3,5,6-tetrahydro-4H-2,6-methano-1,3,5-benzoxadiazocin-4-one is a complex organic compound belonging to the benzoxadiazocine family. This compound is characterized by its unique structural features, including a methano bridge and a phenyl substituent, which contribute to its potential biological and chemical properties.

Synthesis and Availability

The synthesis of 2-methyl-3-phenyl-2,3,5,6-tetrahydro-4H-2,6-methano-1,3,5-benzoxadiazocin-4-one typically involves multi-step reactions that require careful control of conditions to achieve high yields and purity. This compound is available from specialized chemical suppliers, such as Key Organics and ChemScene, which offer it for research purposes.

Potential Applications

While specific applications of 2-methyl-3-phenyl-2,3,5,6-tetrahydro-4H-2,6-methano-1,3,5-benzoxadiazocin-4-one are not widely documented, compounds within the benzoxadiazocine class have been explored for their potential biological activities, including anticancer and antimicrobial properties. The structural features of this compound suggest it could be a candidate for further investigation in these areas.

Comparison with Related Compounds

Compound Name	CAS Number	Molecular Weight	Purity
2-Methyl-3-phenyl-2,3,5,6-tetrahydro-4H-2,6-methano-1,3,5-benzoxadiazocin-4-one	702655-50-3	280.33 g/mol	>95%
3-(3-bromophenyl)-2-methyl-2,3,5,6-tetrahydro-4H-2,6-methano-1,3,5-benzoxadiazocine-4-thione	702655-61-6	375.3 g/mol	Not specified

This comparison highlights the differences in molecular weight and purity between the target compound and a related thione derivative.